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SU4984 is most commonly dissolved in DMSO to create concentrated stock solutions. The table below

summarizes key solubility data and preparation details from commercial suppliers.

Property Details

Recommended Solvent DMSO (for stock solutions) [1] [2] [3]

Typical Stock
Concentration

10-50 mg/mL in DMSO [1] [2]

Solubility in DMSO ~50 mg/mL (approx. 150 mM) [1] [2]

Molecular Weight 333.38 g/mol [1] [2] [3]

Storage Powder: -20°C; Stock solution: -80°C (long-term), -20°C (short-term,
protect from light) [1] [2]

Experimental Protocols

Preparing a 10 mM DMSO Stock Solution

This is a standard concentration used for in vitro cellular assays.
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Calculate Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass needed: (333.38

g/mol) × (0.010 mol/L) × (0.001 L) = 3.33 mg.
Weigh Compound: Accurately weigh out 3.33 mg of SU4984 powder.

Dissolve in DMSO: Transfer the powder to a sterile vial and add 1 mL of pure, anhydrous DMSO.
Mix Thoroughly: Vortex or sonicate the solution briefly to ensure complete dissolution, resulting in a

clear solution.
Aliquot and Store: Divide the solution into small, single-use aliquots and store them at -80°C to

avoid repeated freeze-thaw cycles. Protect from light [1] [2].

Preparing an In Vivo Working Solution

For animal studies, SU4984 requires a specific formulation to be administered safely. The following

suspension protocol is cited from supplier recommendations.

Prepare Stock: Create a 50 mg/mL stock solution in DMSO.

Prepare Diluent: Dissolve 2 grams of SBE-β-CD in 10 mL of saline to make a 20% SBE-β-CD
solution.

Mix for Administration: Add 100 µL of the DMSO stock solution to 900 µL of the 20% SBE-β-CD
solution. Add the DMSO to the aqueous solution sequentially and mix well. This yields a 5 mg/mL
(15.00 mM) suspension suitable for in vivo studies [1] [2].

This preparation workflow can be visualized as follows:
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Start In Vivo Prep

Prepare 50 mg/mL
SU4984 in DMSO

Add 100µL DMSO Stock
to 900µL SBE-β-CD Solution

Make 20% SBE-β-CD
in Saline

Mix Well
(Final: 5 mg/mL Suspension)

Ready for In Vivo Use

Click to download full resolution via product page

Troubleshooting Common Issues

If your solution becomes cloudy or precipitates: This indicates the compound is falling out of
solution. Gently warm the solution to 37°C and sonicate to re-dissolve. Re-filtering through a 0.2 µm

filter may be necessary for sterile applications.
If you observe reduced biological activity: SU4984 is light-sensitive and can degrade over time,

especially in solution. Ensure all stock solutions are protected from light by using amber vials or
wrapping tubes in aluminum foil. For long-term storage, keep stock solutions at -80°C and avoid

repeated freeze-thaw cycles by using small aliquots [1] [2].

SU4984 Mechanism & Experimental Context
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SU4984 is an ATP-competitive, reversible inhibitor that primarily targets Fibroblast Growth Factor Receptor

1 (FGFR1) with an IC₅₀ of 10-20 µM [1] [2] [3]. It is also known to inhibit the platelet-derived growth factor

receptor (PDGFR) and the insulin receptor (InsR), but not the EGF receptor [4]. This mechanism is key to its

use in cancer research.

The relationship between SU4984's solubility, its preparation, and its function in an experiment is shown

below.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. | inhibitor of the tyrosine kinase | InvivoChem SU 4984 [invivochem.com]

2. SU4984 | FGFR1 Inhibitor [medchemexpress.com]

3. | PDGFR | FGFR | IGF-1R | TargetMol SU 4984 [targetmol.com]

4. | CAS 186610-89-9 | SCBT - Santa Cruz Biotechnology SU 4984 [scbt.com]

To cite this document: Smolecule. [SU4984 Solubility & Solution Preparation]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548013#su4984-solubility-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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